4-Chloro-2-fluorobenzohydrazide
Overview
Description
4-Chloro-2-fluorobenzohydrazide is a chemical compound with the molecular formula C7H6ClFN2O . It has a molecular weight of 188.59 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6ClFN2O/c8-4-1-2-5(6(9)3-4)7(12)11-10/h1-3H,10H2,(H,11,12) . This code provides a specific description of the compound’s molecular structure.The physical form and storage temperature are not specified in the search results .
Scientific Research Applications
1. Synthesis of Heterocyclic Compounds
4-Chloro-2-fluorobenzohydrazide is utilized in the synthesis of various heterocyclic compounds. A study by Křupková et al. (2013) demonstrated its use in the preparation of substituted nitrogenous heterocycles, including benzimidazoles and benzotriazoles, which are significant in drug discovery (Křupková, Funk, Soural, & Hlaváč, 2013).
2. Charge Density Analysis in Molecular Crystals
Hathwar and Row (2011) employed this compound in studying charge density distribution in molecular crystals, highlighting its importance in understanding intermolecular interactions (Hathwar & Row, 2011).
3. Development of Antimicrobial Agents
Lingjie He et al. (2018) synthesized vanadium(V) complexes derived from this compound, showing potential as antimicrobial agents against various bacteria and fungi (He, Qiu, Cheng, Liu, & Wu, 2018).
4. Antioxidant Activity
This compound derivatives have been studied for their antioxidant properties. Khan et al. (2022) found that these derivatives showed significant free radical scavenging activity, indicating their potential as antioxidants (Khan, Fazal, Alam, Ibrahim, Ali, Ali, & Khan, 2022).
5. Anticancer Properties
A study by Kumar, Mohana, and Mallesha (2013) indicated that Schiff bases derived from this compound showed antiproliferative effects against various cancer cell lines, suggesting their potential use in cancer treatment (Kumar, Mohana, & Mallesha, 2013).
6. Catalytic Oxidation Properties
Huanyu Liu et al. (2020) investigated oxidovanadium(V) and dioxidomolybdenum(VI) complexes based on this compound for their catalytic oxidation properties on olefins, indicating their potential application in catalysis (Liu, Yin, Yang, Zou, & Ye, 2020).
Safety and Hazards
Properties
IUPAC Name |
4-chloro-2-fluorobenzohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClFN2O/c8-4-1-2-5(6(9)3-4)7(12)11-10/h1-3H,10H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISOHDQPNKZKLST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)F)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclopentyl-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2608325.png)
![3,5-dimethyl-4-{2-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-[1,2,4]triazolo[1,5-c]quinazolin-2-yl]ethyl}-1H-pyrazole](/img/structure/B2608327.png)
![2-Methoxy-1-[3-(trifluoromethyl)phenyl]ethan-1-amine](/img/structure/B2608331.png)
![(3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine;dihydrochloride](/img/structure/B2608334.png)
![(3-amino-4,6-dimethylthiopheno[2,3-b]pyridin-2-yl)-N-[4-(methylethoxy)phenyl]c arboxamide](/img/structure/B2608336.png)
![N-(4-(5-methylfuran-2-yl)thiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide](/img/structure/B2608337.png)
![2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxo-1,5,6,7-tetrahydro-4H-pyrazolo[4,3-d]pyrimidin-4-yl)-N-(2,4-dimethylphenyl)acetamide](/img/structure/B2608340.png)
![2-(3-benzyl-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3,4-dimethylphenyl)acetamide](/img/no-structure.png)
![Ethyl 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B2608342.png)
![N-(4-methoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide](/img/structure/B2608343.png)
![5-{[(2-Chloropyridin-4-yl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione](/img/structure/B2608345.png)
